N-acetyl-N'-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea

• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C16H14N4O2S/c1-9-5-6-11(8-12(9)19-16(23)18-10(2)21)15-20-14-13(22-15)4-3-7-17-14/h3-8H,1-2H3,(H2,18,19,21,23)
• InChI Key: DRFGGXVXCSYOKA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=S)NC(=O)C

Description

N-acetyl-N'-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)thiourea, also known as “OMPT” is a compound that has gained attention in the scientific community due to its potential applications in various fields. OMPT has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

OMPT is believed to exert its effects through the inhibition of various enzymes and receptors, including but not limited to, protein kinase C, phosphodiesterase, and adenosine receptors. OMPT has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
OMPT has been found to have various biochemical and physiological effects, including the inhibition of tumor growth, modulation of neurotransmitter release, and reduction of oxidative stress. OMPT has also been shown to have potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

OMPT has several advantages for laboratory experiments, including its stability and ease of synthesis. However, its limited solubility in water can pose challenges in certain experiments.

Future Directions

There are several potential future directions for the research on OMPT. One potential direction is the investigation of its potential therapeutic effects in the treatment of infectious diseases. Another direction is the exploration of its potential use as a drug target for cancer therapy. Additionally, further studies on the mechanism of action of OMPT could lead to the development of more effective drugs with fewer side effects.
In conclusion, OMPT is a compound with promising potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of OMPT and its applications in various fields.

Synthesis Methods

OMPT can be synthesized via a multi-step process involving the reaction of 2-methyl-5-(2-nitrophenyl)oxazole with thiourea followed by acetylation. The final product is obtained through purification and characterization.

Scientific Research Applications

OMPT has been investigated for its potential applications in various fields, including neuroscience, cancer research, and infectious diseases. Studies have shown that OMPT can inhibit the activity of certain enzymes and receptors, making it a potential drug target.